Cas no 476449-23-7 (N-({4-butyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)-4-methoxybenzamide)

• Product Name: N-({4-butyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)-4-methoxybenzamide
• CAS No: 476449-23-7
• MF: C₂₃H₂₆N₄O₃S
• MW: 438.542543888092
• CID: 6261842
• PubChem ID: 4128431
• Update Time: 2025-05-20

N-({4-butyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-({4-butyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)-4-methoxybenzamide
• F0528-0642
• N-((4-butyl-5-((2-oxo-2-phenylethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide
• AKOS024580289
• N-[(4-butyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide
• 476449-23-7
• N-({4-butyl-5-[(2-oxo-2-phenylethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)-4-methoxybenzamide

• Inchi： 1S/C23H26N4O3S/c1-3-4-14-27-21(15-24-22(29)18-10-12-19(30-2)13-11-18)25-26-23(27)31-16-20(28)17-8-6-5-7-9-17/h5-13H,3-4,14-16H2,1-2H3,(H,24,29)
• InChI Key： BXOOMOZVRJMCDE-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)C1=NN=C(CNC(C2C=CC(=CC=2)OC)=O)N1CCCC

Computed Properties

• Exact Mass: 438.17256188g/mol
• Monoisotopic Mass: 438.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Additional information on N-({4-butyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)-4-methoxybenzamide

Recent Advances in the Study of N-({4-butyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)-4-methoxybenzamide (CAS: 476449-23-7)

The compound N-({4-butyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)-4-methoxybenzamide (CAS: 476449-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key biological pathways, particularly in the context of inflammation and cancer. The presence of the 1,2,4-triazole moiety, combined with the sulfanyl and methoxybenzamide groups, suggests a multifunctional profile that could interact with various molecular targets. Preliminary in vitro assays have demonstrated promising activity against specific enzyme systems, though further validation is required to confirm these findings.

One of the most notable aspects of this compound is its potential as a scaffold for further drug development. Researchers have explored its derivatization to enhance bioavailability and target specificity. For instance, modifications to the butyl and phenylethyl groups have been shown to influence binding affinity to certain receptors, opening new avenues for structure-activity relationship (SAR) studies.

In addition to its pharmacological potential, the synthetic route for N-({4-butyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)-4-methoxybenzamide has been optimized in recent publications. Advances in green chemistry techniques have reduced the environmental impact of its production, making it a more sustainable option for large-scale synthesis. These improvements are critical for transitioning from laboratory-scale experiments to potential clinical applications.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on addressing these gaps through advanced computational modeling and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-({4-butyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)-4-methoxybenzamide represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted properties underscore the importance of continued investigation to unlock its full therapeutic potential. Future research should prioritize translational studies to bridge the gap between benchside discoveries and bedside applications.